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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

tetranor-PGFM

31935-05-4

B1230769

Get Quote

Before disposal, you must identify the specific formulation.[2][4][5][6] tetranor-PGFM is almost

exclusively supplied as a solution in Methyl Acetate.[1][2][3][7][8]

Component

Role

Primary Hazard

RCRA Waste Code

Methyl Acetate

Carrier Solvent (>99%

Flammable Liquid

(Category 2); Eye

D001 (Ignitable)

tetranor-PGFM

of volume) Irritant; STOT-SE

(Drowsiness)

Bioactive Lipid Not separately listed
Analyte/Standard

(<0.1% of volume)

(Potential reproductive

toxin/irritant)

(Manage as chemical
waste)

Critical Safety Warning:

o Flash Point: Methyl acetate has a flash point of -10°C (14°F).[1][2][3] Vapors can travel to
ignition sources and flash back.[2][9]

» Bioactivity: As a prostaglandin metabolite, tetranor-PGFM is biologically active.[1][2][3][10]

While less potent than its parent PGF2
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, it should be treated as a potential reproductive hazard.[2] Avoid skin contact and aerosol
generation.[2][7][11][12]

Waste Classification Strategy

Effective disposal relies on segregating waste at the point of generation.[2] Do not mix this
waste with general aqueous waste or biohazard waste unless the matrix dictates it.[2]

A. The "Solvent Rule" (Stock Solutions)

Because the commercial standard is dissolved in methyl acetate, unused stock solutions must
be classified as Flammable Organic Solvent Waste. The hazard of the solvent supersedes the
toxicity of the trace metabolite.[2]

B. The "Matrix Rule" (Experimental Waste)

Once the standard is diluted into your experimental matrix (urine, plasma, buffer), the disposal
path changes:

o Spiked Buffers/Solvents: Chemical Waste (Aqueous or Organic depending on solvent
content).[2]

» Biological Samples (Urine/Plasma): Biohazard Waste (BSL-2), as the biological matrix
carries the primary risk (pathogens), unless the sample has been chemically lysed/fixed.[1]

[2]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Expired/Unused Stock Vials

» Context: You have a glass ampoule or vial containing the original methyl acetate solution.
e Procedure:
o Do NOT decant into the sink.[2]

o Transfer: If the vial is open/cracked, pipette the liquid into your lab’s Flammable Organic
Waste carboy (Red Can).
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[e]

Rinsing: Triple-rinse the empty vial with a compatible solvent (e.g., ethanol or acetone).[2]

[4]
o Rinsate Disposal: Pour the rinsate into the Flammable Organic Waste container.

o Vial Disposal: Deface the label on the empty glass vial and place it in the Glass/Sharps
container.

o Caps: Place plastic caps in the solid hazardous waste bin (if contaminated) or trash (if
clean).[2]

Protocol B: Disposal of Experimental Microplate Waste
o Context: ELISA plates or LC-MS vials containing diluted tetranor-PGFM.
e Procedure:
o Liquids: Aspirate liquid waste into a trap flask.
» |[f LC-MS (High Organic): Dispose as Flammable Solvent Waste.[2]

» If ELISA (Aqueous): Dispose as Aqueous Chemical Waste (unless containing human
urine/blood, then Biohazard Liquid).[2]

o Solids (Plates/Vials):

» LC-MS Vials: Cap tightly and place in Sharps/Glass container. Do not empty individual
vials unless required by local EHS.[2]

» ELISA Plates: Place in Solid Hazardous Waste (or Biohazard bag if biological matrix
used).[2]

Protocol C: Spill Cleanup (Immediate Action)

» Context: Accidental breakage of a stock vial.

e Procedure:
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o Evacuate & Ventilate: Remove ignition sources immediately. Methyl acetate is highly
volatile.

o PPE: Wear nitrile gloves (double glove recommended), lab coat, and safety goggles.[2]

o Absorb: Cover the spill with an inert absorbent (Vermiculite, sand, or specific solvent spill
pads).[2] Do not use paper towels alone, as they increase surface area for evaporation
and flammability.[2]

o Collect: Scoop contaminated absorbent into a sealable bag or jar.[2] Label as "Debris
contaminated with Methyl Acetate/Prostaglandins.”[2]

o Clean: Wipe the surface with ethanol, then soap and water.[2]

Visual Decision Logic (Waste Stream Segregation)

The following diagram illustrates the decision-making process for segregating tetranor-PGFM
waste streams to ensure compliance.
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Waste Material Containing
tetranor-PGFM

What is the physical form?

Solid Waste
(Vials, Tips, Plates)

/ i’lastic/Gloves
Solid Hazardous Waste Glass/Sharps Container

>24% Alcohol/Organic |Contains Pathogens/Human Tissue

Liquid Waste

Glass Vials/Ampoules

Identify Matrix/Solvent

Trace Chemical Only

Stock Solution
(Methyl Acetate)

Biological Sample
(Urine/Plasma)

'

Biohazard Waste
(Red Bag/Bin)

Aqueous Buffer
(ELISA Wash)

Flammable Solvent Waste
(RCRA D001)

Aqueous Chemical Waste

Click to download full resolution via product page

Caption: Decision tree for segregating tetranor-PGFM waste based on physical form and
chemical matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1230769?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

